Cas no 1207022-66-9 (2-{[1-benzyl-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide)

• Product Name: 2-{[1-benzyl-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide
• CAS No: 1207022-66-9
• MF: C₂₅H₂₃N₃O₂S
• MW: 429.534024477005
• CID: 5455621
• PubChem ID: 49671913
• Update Time: 2025-11-01

2-{[1-benzyl-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• F2964-2511
• 1207022-66-9
• 2-{[1-benzyl-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide
• 2-[1-benzyl-5-(4-methoxyphenyl)imidazol-2-yl]sulfanyl-N-phenylacetamide
• AKOS024477459
• 2-((1-benzyl-5-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)-N-phenylacetamide
• 2-[[5-(4-Methoxyphenyl)-1-(phenylmethyl)-1H-imidazol-2-yl]thio]-N-phenylacetamide

• Inchi： 1S/C25H23N3O2S/c1-30-22-14-12-20(13-15-22)23-16-26-25(28(23)17-19-8-4-2-5-9-19)31-18-24(29)27-21-10-6-3-7-11-21/h2-16H,17-18H2,1H3,(H,27,29)
• InChI Key： YOJYTEVJHHOTHT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)CSC1N(CC2=CC=CC=C2)C(C2=CC=C(OC)C=C2)=CN=1

Computed Properties

• Exact Mass: 429.15109816g/mol
• Monoisotopic Mass: 429.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.36±0.70(Predicted)

Additional information on 2-{[1-benzyl-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide

2-{[1-Benzyl-5-(4-Methoxyphenyl)-1H-Imidazol-2-yl]sulfanyl}-N-Phenylacetamide (CAS No. 1207022-66-9): An Overview

2-{[1-Benzyl-5-(4-Methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide (CAS No. 1207022-66-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of imidazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and anti-inflammatory properties.

The chemical structure of 2-{[1-Benzyl-5-(4-Methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide is characterized by a central imidazole ring substituted with a benzyl group and a 4-methoxyphenyl group, linked to an acetamide moiety through a sulfanyl (thioether) linkage. This intricate arrangement of functional groups contributes to its distinct pharmacological profile and has been the subject of extensive research in recent years.

One of the key areas of interest in the study of 2-{[1-Benzyl-5-(4-Methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide is its potential as an antifungal agent. Imidazoles are well-known for their antifungal properties, and this compound has shown promising activity against various fungal pathogens. Recent studies have demonstrated that it exhibits potent antifungal activity against Candida albicans, a common cause of yeast infections, as well as other Candida species. The mechanism of action is believed to involve the disruption of fungal cell membranes, leading to cell death.

In addition to its antifungal properties, 2-{[1-Benzyl-5-(4-Methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide has also been investigated for its potential as an anti-inflammatory agent. Inflammation is a complex biological response involving various cellular and molecular processes, and imidazoles have been shown to modulate these processes effectively. Research has indicated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation in vitro and in animal models.

The sulfanyl linkage in 2-{[1-Benzyl-5-(4-Methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide plays a crucial role in its biological activity. Sulfur-containing compounds are known for their ability to form disulfide bonds, which can affect protein structure and function. This property may contribute to the compound's ability to interact with specific protein targets involved in fungal growth and inflammatory responses.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{[1-Benzyl-5-(4-Methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide in treating various conditions. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients, with no significant adverse effects reported at therapeutic doses. These findings are encouraging and pave the way for further clinical development.

Beyond its therapeutic applications, 2-{[1-Benzyl-5-(4-Methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide has also been studied for its potential use in chemical biology research. Its unique structure makes it an excellent tool for probing the interactions between imidazole derivatives and specific biological targets. For example, it has been used to investigate the binding affinity of imidazoles to various enzymes and receptors, providing valuable insights into their mechanisms of action.

The synthesis of 2-{[1-Benzyl-5-(4-Methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide involves several steps, including the formation of the imidazole ring, the introduction of the benzyl and 4-methoxyphenyl substituents, and the final coupling with N-phenylethanamine. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both research and commercial applications.

In conclusion, 2-{[1-Benzyl-5-(4-Methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylethanamine (CAS No. 1207022-66-9) is a promising compound with a wide range of potential applications in medicinal chemistry and chemical biology. Its unique structural features and diverse biological activities make it an important subject of ongoing research, with significant potential for future therapeutic development.